Cas no 540490-54-8 (1-cyanocyclopentanecarboxylic acid)

• Product Name: 1-cyanocyclopentanecarboxylic acid
• CAS No: 540490-54-8
• Molecular Formula: C₇H₉NO₂
• Molecular Weight: 139.15186
• MDL: MFCD07345525
• CID: 355670
• PubChem ID: 7131045

1-cyanocyclopentanecarboxylic acid Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-cyano-
• 1-Cyanocyclopentanecarboxylic acid
• AC1OFKJR
• AC1Q71ZG
• CTK1F9664
• cyanocyclopentanecarboxylicacid
• HMS1741J20
• MolPort-002-469-854
• SureCN2087384
• Cyclopentanecarboxylic acid,1-cyano-
• AKOS000299304
• FT-0756152
• 1-cyanocyclopentane-1-carboxylic Acid
• DTXSID80427892
• F8889-7856
• MFCD07345525
• BC-0820
• 1-cyanocyclopentanecarboxylic acid, AldrichCPR
• EN300-14711
• SCHEMBL2087384
• AB91794
• CS-0039116
• Z104346706
• SY064966
• 1-cyanocyclopentanecarboxylicacid
• 540490-54-8
• DA-19280
• 1-cyanocyclopentanecarboxylic acid

• MDL： MFCD07345525
• InChIKey： QNDGUJXCOJMPNP-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9NO2/c8-5-7(6(9)10)3-1-2-4-7/h1-4H2,(H,9,10)
• SMILES： OC(=O)C1(CCCC1)C#N

Computed Properties

• Exact Mass: 139.06337
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 139.063328530g/mol
• Heavy Atom Count: 10
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09